Characterisation of isothiocyanic acid, HNCS, in the solid state: trapped by hydrogen bonding†
Chemical Communications Pub Date: 2016-10-21 DOI: 10.1039/C6CC05971F
Abstract
The crystal structure of [Ph4P][NCS]·HNCS is reported. This is the first structural determination of isothiocyanic acid and hydrogen bonding between the NCS anion and HNCS fragment explored using computational chemistry.
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CAS no.: 16929-05-8
